N-(3-amino-2,2-difluoropropyl)-3-(trifluoromethoxy)benzenesulfonamide

• IUPAC Name: N-(3-amino-2,2-difluoropropyl)-3-(trifluoromethoxy)benzenesulfonamide
• InChI: InChI=1S/C10H11F5N2O3S/c11-9(12,5-16)6-17-21(18,19)8-3-1-2-7(4-8)20-10(13,14)15/h1-4,17H,5-6,16H2
• InChI Key: NSDMQUVYIFLAQM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)NCC(CN)(F)F)OC(F)(F)F
• Molecular Formula: C10H11F5N2O3S
• Molecular Weight: 334.27 g/mol

Description

N-(3-amino-2,2-difluoropropyl)-3-(trifluoromethoxy)benzenesulfonamide, commonly known as DFTP, is a chemical compound that has gained significant attention in the field of scientific research. It is a sulfonamide derivative that has been found to exhibit promising results in various biological applications.

Scientific Research Applications

DFTP has been extensively studied for its potential applications in various scientific research fields. One of the major areas of research is its use as a fluorescent probe for the detection of biological molecules. DFTP has been found to selectively bind to proteins and nucleic acids, making it a useful tool for studying their structure and function.
Another area of research is the use of DFTP as a potential anticancer agent. Studies have shown that DFTP can inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. DFTP has also been found to have anti-inflammatory properties, making it a potential therapeutic agent for inflammatory diseases.

Mechanism of Action

The mechanism of action of DFTP involves its ability to bind to specific biological molecules such as proteins and nucleic acids. This binding leads to changes in their structure and function, which can result in various biological effects. For example, the binding of DFTP to cancer cells can induce cell death by activating apoptotic pathways.
Biochemical and Physiological Effects:
DFTP has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that DFTP can selectively bind to proteins and nucleic acids, leading to changes in their structure and function. In vivo studies have shown that DFTP can inhibit the growth of cancer cells and reduce inflammation.

Advantages and Limitations for Lab Experiments

One of the major advantages of using DFTP in lab experiments is its selectivity for specific biological molecules. This makes it a useful tool for studying their structure and function. Another advantage is its fluorescent properties, which allow for easy detection and visualization.
However, there are also some limitations to using DFTP in lab experiments. One of the main limitations is its potential toxicity, which can affect the viability of cells and tissues. Another limitation is its limited solubility in water, which can affect its bioavailability.

Future Directions

There are several future directions for research involving DFTP. One area of research is the development of new fluorescent probes based on the structure of DFTP. These probes could be used for a variety of applications, including the detection of specific biological molecules and the imaging of cells and tissues.
Another area of research is the optimization of the synthesis method for DFTP. This could lead to improved yields and purities, making it more accessible for scientific research.
Finally, there is a need for further research into the potential therapeutic applications of DFTP. This could involve testing its efficacy in animal models of cancer and inflammation, as well as investigating its potential toxicity and side effects.
Conclusion:
In conclusion, DFTP is a promising chemical compound that has gained significant attention in the field of scientific research. Its selective binding to specific biological molecules and fluorescent properties make it a useful tool for studying their structure and function. While there are some limitations to using DFTP in lab experiments, there are also several future directions for research that could lead to new applications and discoveries.

Synthesis Methods

The synthesis of DFTP involves a multi-step process that begins with the reaction of 3-nitrobenzenesulfonamide with 1,1,1-trifluoro-2-chloroethane in the presence of a base such as potassium carbonate. The resulting intermediate is then reduced with hydrogen gas in the presence of a palladium catalyst to yield the final product, DFTP. The purity and yield of the product can be improved by recrystallization and purification techniques.